Cas no 2248318-87-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate
• CAS No: 2248318-87-6
• MF: C₁₇H₁₉NO₆
• MW: 333.335865259171
• CID: 6359519
• PubChem ID: 165979453
• Update Time: 2025-10-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248318-87-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate
• EN300-6516677

• Inchi： 1S/C17H19NO6/c19-15(6-3-9-23-12-7-10-22-11-8-12)24-18-16(20)13-4-1-2-5-14(13)17(18)21/h1-2,4-5,12H,3,6-11H2
• InChI Key： KRABBSXYYGGPHO-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCOCC1

Computed Properties

• Exact Mass: 333.12123733g/mol
• Monoisotopic Mass: 333.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate (CAS No. 2248318-87-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate (CAS No. 2248318-87-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of functional groups, including an isoindole-1,3-dione core and a tetrahydropyran (oxane) moiety, which contribute to its versatile applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development, polymer chemistry, and specialty materials.

One of the key structural highlights of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate is its ester linkage, which makes it a valuable intermediate in synthetic chemistry. The presence of the oxan-4-yloxy group enhances its solubility in organic solvents, facilitating its use in various reaction conditions. This property is particularly relevant in the context of green chemistry, where researchers are actively seeking solvents and reagents that minimize environmental impact. The compound's compatibility with sustainable synthesis protocols aligns with the growing demand for eco-friendly chemical processes.

In pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate has shown promise as a building block for prodrugs and drug delivery systems. The isoindole-1,3-dione moiety is known for its bioisosteric properties, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its potential in targeting specific enzymes or receptors, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to modulate drug release kinetics is another area of active investigation, especially in the era of personalized medicine.

The materials science community has also taken note of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate due to its potential applications in polymer modification and functional materials. The compound's dual functionality allows it to act as a crosslinking agent or a monomer in the synthesis of advanced polymers. Researchers are particularly interested in its role in creating biodegradable polymers, which are in high demand for applications ranging from packaging to biomedical devices. The incorporation of the oxane ring into polymer backbones can impart desirable mechanical and thermal properties, making it a topic of interest in materials innovation.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate typically involves esterification reactions between appropriate precursors. The optimization of these synthetic routes is an active area of research, with particular emphasis on improving yields and reducing byproducts. Recent advances in catalytic methods and flow chemistry have opened new possibilities for the efficient production of this compound, addressing the needs of both academic researchers and industrial-scale manufacturers.

The analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. These analytical methods are crucial for quality control in research and production settings, especially when the compound is intended for pharmaceutical applications. The development of rapid and reliable analytical protocols for this molecule is an ongoing area of method development.

In terms of commercial availability, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate (CAS No. 2248318-87-6) is currently supplied by several specialty chemical manufacturers. The global market for such fine chemicals is experiencing steady growth, driven by increasing research activities in both academic and industrial sectors. Pricing and availability trends indicate that this compound is becoming more accessible to researchers worldwide, facilitating broader investigation of its properties and applications.

Safety considerations for handling 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, researchers typically employ appropriate personal protective equipment and work in well-ventilated areas when handling this material. The compound's stability under various storage conditions is an important practical consideration for laboratories and production facilities.

Looking to the future, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate is poised to play a significant role in several cutting-edge research areas. Its potential applications in targeted drug delivery, smart materials, and catalysis make it a compound of continuing interest. As synthetic methodologies advance and our understanding of its properties deepens, we can anticipate new and innovative uses for this versatile molecule across multiple scientific disciplines.

The scientific literature surrounding 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxan-4-yloxy)butanoate continues to expand, with recent publications exploring its reactivity patterns and potential applications. Researchers interested in this compound should monitor developments in related fields such as heterocyclic chemistry, polymer science, and pharmaceutical formulation, as advances in these areas may reveal new opportunities for utilizing this unique chemical entity.